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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing the Autism

Diagnostic Observation Schedule (ADOS) in a telehealth context.

Disclaimer
The standard administration of the Autism Diagnostic Observation Schedule, Second Edition

(ADOS-2) requires an in-person assessment by a trained examiner.[1] Western Psychological

Services (WPS), the publisher of the ADOS-2, states that remote administration is not

considered a valid method for obtaining standardized scores.[1] Any modifications to the

standard procedures may impact the validity of the results.[1] The information provided here is

for research and informational purposes, drawing from studies that have explored the feasibility

and reliability of remote ADOS administration. An alternative measure designed for telehealth,

the Brief Observation of Symptoms of Autism (BOSA), is also discussed.[1]

Troubleshooting Guides
This section provides solutions to common issues encountered during the remote

administration of observational assessments like the ADOS.

Audio and Video Issues
Question: What should I do if the audio or video quality is poor during a session?
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Answer: Poor audio-visual quality can significantly impact the reliability of the assessment.

Follow these steps to troubleshoot:

Check Internet Connection: A stable, high-speed internet connection is crucial. Wired

ethernet connections are generally more reliable than Wi-Fi.[2]

Minimize Bandwidth Usage: Close any unnecessary applications on all devices connected to

the network to free up bandwidth.

Optimize Video Platform Settings: Ensure the telehealth platform is updated to the latest

version. Within the platform's settings, select the correct camera and microphone.

Hardware Check:

Microphone: If you hear an echo, the issue may be on the participant's end. Advise them

to use headphones.[2] Ensure the correct microphone is selected in the system and

platform settings.

Camera: Ensure the camera is positioned to provide a clear, well-lit view of the

participant's face and upper body. Good lighting is essential; avoid backlighting.

System Restart: If problems persist, a simple restart of the computer and router can often

resolve connectivity issues.

Question: How can I prevent and troubleshoot audio feedback or echo?

Answer: Audio feedback or echo is a common issue in telehealth sessions.

Proactive Measures: Instruct all participants (examiner, facilitator, and individual being

assessed) to use headphones with a built-in microphone. This is the most effective way to

prevent echo.

Troubleshooting Steps:

If an echo occurs, first identify the source. If you can hear your own voice echoed, the

issue is likely on the other end.

Ask the other participants to mute their microphones one at a time to isolate the source.
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The participant causing the echo should lower their speaker volume or switch to

headphones.

Ensure that there are no other open applications that might be using the microphone.

Participant Engagement and Attention
Question: How can I maintain the engagement of a participant during a remote assessment?

Answer: Maintaining engagement is critical for a valid assessment.

Preparation is Key: Before the session, have a facilitator (e.g., a parent or on-site technician)

prepare the environment to be free of distractions.[3] All necessary materials should be

ready and within reach.

Establish Rapport: Begin the session with a brief, informal chat to build rapport and help the

participant feel comfortable with the technology.

Clear Instructions: Provide clear and concise instructions to both the participant and the

facilitator.

Use of a Facilitator: A trained facilitator on-site is crucial for many ADOS modules to help

manage materials, redirect the participant's attention, and assist with technical issues.

Breaks: Be prepared to take short breaks if the participant becomes fatigued or

overwhelmed.

Question: What is the role of an on-site facilitator and how should they be prepared?

Answer: An on-site facilitator is essential for the smooth execution of a remote ADOS
assessment, particularly for modules requiring interaction with physical materials.

Responsibilities:

Setting up the technology (computer, camera, microphone).

Managing and presenting assessment materials as directed by the remote examiner.
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Assisting the participant with technical difficulties.

Redirecting the participant's attention when necessary.

Ensuring the physical environment remains free of distractions.

Preparation:

Provide the facilitator with a detailed checklist of all required materials and technology.

Conduct a pre-assessment technical check with the facilitator to ensure all equipment is

working correctly and they are comfortable with the telehealth platform.

Clearly explain their role and the importance of following the examiner's instructions

precisely to maintain standardization.

Frequently Asked Questions (FAQs)
This section addresses common questions from researchers regarding the telehealth

administration of the ADOS.

Question: Is it possible to validly administer the ADOS-2 remotely?

Answer: The publisher of the ADOS-2, WPS, states that the ADOS-2 cannot be validly

administered remotely to produce a quantitative score.[1] The standardized administration

requires close, in-person contact and interaction with shared materials.[1] However, some

research has explored the feasibility and reliability of remote administration, particularly for

Module 4, with some promising results for qualitative observations. Any deviation from standard

administration should be thoroughly documented in research reports.[1]

Question: What is the Brief Observation of Symptoms of Autism (BOSA) and how does it differ

from the ADOS?

Answer: The BOSA is an alternative assessment developed to be administered remotely via

telehealth.[4] It is a 12-14 minute observation of an individual interacting with a caregiver or

therapist using a standardized set of materials.[4] A clinician trained in the ADOS-2 can then

observe this interaction (live or recorded) and use it to complete many of the ADOS-2 codes.[1]
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[4] While not a direct replacement for the ADOS-2, it provides a structured way to gather

observational data in a telehealth setting.

Question: What are the key findings on the reliability of remote ADOS administration?

Answer: Research on remote ADOS administration has primarily focused on Module 4. A key

study by Schutte and colleagues (2015) found substantial agreement between remote and in-

person administrations of the ADOS Module 4.[2][5]

Metric
Intraclass Correlation

Coefficient (ICC)
Agreement Level

ADOS Classification 0.92 Substantial

Communication Domain Score 0.98 Good

Social Interaction Domain

Score
0.92 Good

Communication + Social

Interaction Total
0.96 Good

Stereotyped Behaviors and

Restricted Interests
0.70 Moderate

Source: Schutte et al., 2015[2]

Question: What are the essential technology and environmental requirements for a remote

ADOS session?

Answer: A successful remote ADOS session requires careful preparation of both technology

and the physical environment.
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Category Requirement Details

Technology High-speed, reliable internet
Wired ethernet connection is

recommended.[2]

Computer or laptop with a

webcam and microphone

An external webcam and

microphone may provide better

quality.

Secure, HIPAA-compliant

telehealth platform

Ensure the platform allows for

screen sharing and high-

quality video.

Headphones with a

microphone

For all participants to prevent

audio feedback.[2]

Environment Quiet, private, and well-lit room
Minimize background noise

and distractions.[3]

Neutral background
Avoid distracting personal

items in the camera's view.

All assessment materials

readily accessible

Organized and out of the

participant's view until needed.

Sources: Behavior Frontiers,

ACES, Lee et al., 2015[2][5][6]

Experimental Protocols
Protocol for Remote Administration of ADOS Module 4
(Adapted from Schutte et al., 2015)
This protocol describes a method for the remote administration of the ADOS Module 4,

designed for verbally fluent adolescents and adults.

1. Participant and Facilitator Preparation:

Participants are screened for inclusion criteria (e.g., age, verbal fluency).

An on-site facilitator is identified and trained on their role.
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A pre-session technology check is conducted with the participant and facilitator to ensure all

equipment is functioning correctly.

2. Technology and Environment Setup:

A secure, high-quality videoconferencing platform is used.

The remote examiner uses a dual-monitor setup to view the participant and the ADOS-2

protocol simultaneously.

The participant's camera is positioned to capture their face, hands, and upper body.

The on-site facilitator ensures the room is quiet, private, and free of distractions.

3. Materials Management:

A duplicate set of non-copyrighted ADOS-2 materials is sent to the participant's location.

For visual stimuli that cannot be duplicated (e.g., storybook), the examiner uses the screen-

sharing feature of the videoconferencing platform.

4. Administration Procedure:

The remote examiner follows the standardized administration guidelines of the ADOS-2

Module 4 as closely as possible.

The on-site facilitator presents and removes materials as directed by the examiner.

The entire session is recorded for later review and scoring.

5. Scoring and Data Analysis:

The remote examiner scores the ADOS-2 based on the live observation and video recording.

Reliability is assessed by having a second independent and reliable coder score a subset of

the recordings.

Visualizations
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Below are diagrams illustrating key workflows and logical relationships in telehealth ADOS
administration.

Remote ADOS Session Workflow

Pre-Session

During Session

Post-Session

Participant Screening & Consent

Facilitator Training

Materials & Technology Checklist

Pre-Session Tech Check

Environment Setup

Remote Administration by Examiner

On-site Facilitator Support

Session Recording

Scoring by Examiner

Reliability Coding

Data Analysis

Reporting
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Caption: Workflow for a remote ADOS session.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pages.wpspublish.com [pages.wpspublish.com]

2. Usability and Reliability of a Remotely Administered Adult Autism Assessment, the Autism
Diagnostic Observation Schedule (ADOS) Module 4 - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Online Adult Autism Therapy and Testing Services | Prosper Health [prosperhealth.io]

5. researchgate.net [researchgate.net]

6. apps.dtic.mil [apps.dtic.mil]

To cite this document: BenchChem. [Technical Support Center: Optimizing ADOS
Administration for Telehealth]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8022684#optimizing-ados-administration-for-
telehealth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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